

Summary of Clinical Evidence for Tribenoside + Lidocaine

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Tribenoside

CAS No.: 10310-32-4

Cat. No.: S545791

[Get Quote](#)

Study Focus / Patient Group	Reported Efficacy Outcomes	Safety & Tolerability	Citation(s)
General Population (Multiple studies vs. steroids or single components)	Effective relief of pain, itching, and bleeding; improved objective signs (prolapse, edema) [1] [2].	Well-tolerated; offers a non-corticosteroid alternative [3] [1].	[1] [2]
Women (including pregnancy & postpartum)	Significant improvement in subjective and objective symptoms; fast onset of relief (from 10 minutes) lasting up to 10-12 hours [3] [4].	Safely administered postpartum and after the first trimester of pregnancy [3] [4].	[3] [4]
Mechanism of Action (Preclinical data)	Tribenoside: Anti-inflammatory, venotropic (improves vein tone/function), promotes wound healing [5].	Preclinical profile suggests it lacks typical side effects of corticosteroids or non-steroidal anti-inflammatory drugs [5].	[5]
	Lidocaine: Rapid local anesthetic effect provides quick symptomatic relief [3].	Not applicable.	[3]


Experimental Protocols in cited Research

The clinical evidence for **tribenoside** + lidocaine is based on several study designs that compare its performance against other treatments.

- **Comparison against single components:** Five studies compared the combination directly with its individual components (**tribenoside**-only or lidocaine-only preparations). These demonstrated that the combination treatment provided superior comprehensive symptom relief [1] [2].
- **Comparison against steroids:** Six studies compared **tribenoside** + lidocaine with topical steroid-containing preparations (e.g., hydrocortisone, prednisolone). The combination showed comparable efficacy, providing a valuable non-steroidal option for treatment [3] [1] [2].
- **Studies in specific populations:** Two studies focused specifically on women, particularly during pregnancy (after the first trimester) and the postpartum period, confirming its efficacy and safety in these groups [3] [1] [2].

Mechanism of Action and Signaling Pathways

The therapeutic effect of the **tribenoside** and lidocaine combination arises from a multi-targeted mechanism of action, which you can visualize in the following diagram.



[Click to download full resolution via product page](#)

Preclinical data indicates **tribenoside** possesses a unique spectrum of pharmacological activities, including **anti-inflammatory, venotropic (improving venous tone), wound-healing, and membrane-stabilizing properties**, without affecting the prostaglandin-synthetase system [5]. Lidocaine provides complementary rapid local anesthetic action [3].

Considerations for Researchers

- **Long-Term Data Gap:** The existing clinical studies robustly support short to medium-term use, but **dedicated long-term recurrence prevention studies were not highlighted** in the available literature.
- **Predominant Formulation:** The evidence almost exclusively pertains to the **topical combination of tribenoside with lidocaine**. Data on **tribenoside** as a standalone systemic agent for long-term hemorrhoid management is limited.
- **Safety Profile:** The combination is recognized for its safety, particularly in populations where corticosteroid use is a concern, such as pregnant women (after the first trimester) [3] [4]. Preclinical models suggest **tribenoside** lacks the undesirable effects of both glucocorticoids and non-steroidal anti-inflammatory drugs [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Tribenoside and lidocaine in the local treatment of ... [europeanreview.org]
2. Tribenoside and lidocaine in the local treatment of ... [pubmed.ncbi.nlm.nih.gov]
3. Hemorrhoid management in women: the role of tribenoside ... [pmc.ncbi.nlm.nih.gov]
4. Hemorrhoid management in women: the role of tribenoside ... [drugsincontext.com]
5. The pharmacological activity of tribenoside [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Summary of Clinical Evidence for Tribenoside + Lidocaine]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b545791#long-term-efficacy-tribenoside-hemorrhoid-treatment>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com